Cas no 5022-92-4 (3H-Pyrazol-3-one, 1,2-dihydro-1,4,5-triphenyl-)

• Product Name: 3H-Pyrazol-3-one, 1,2-dihydro-1,4,5-triphenyl-
• CAS No: 5022-92-4
• MF: C₂₁H₁₆N₂O
• MW: 312.364544868469
• CID: 1563355
• PubChem ID: 12422367
• Update Time: 2025-04-21

3H-Pyrazol-3-one, 1,2-dihydro-1,4,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1,2-dihydro-1,4,5-triphenyl-
• 2,3,4-triphenyl-1H-pyrazol-5-one
• 5022-92-4
• DTXSID20497519
• 1,4,5-Triphenyl-1H-pyrazol-3(2H)-one
• 1,4,5-Triphenyl-1,2-dihydro-3H-pyrazol-3-one
• SCHEMBL23399903
• SCHEMBL11050609

• Inchi： 1S/C21H16N2O/c24-21-19(16-10-4-1-5-11-16)20(17-12-6-2-7-13-17)23(22-21)18-14-8-3-9-15-18/h1-15H,(H,22,24)
• InChI Key： YGRXMOCJHCFIEY-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)=C(C2C=CC=CC=2)N(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 312.12638
• Monoisotopic Mass: 312.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34